Cas no 2097927-39-2 (1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea
• CAS No: 2097927-39-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5469698
• Update Time: 2025-07-19

1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]urea
• 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C20H24N4O4/c1-27-17-6-5-14(9-18(17)28-2)11-22-20(26)23-12-15-8-16(13-21-10-15)24-7-3-4-19(24)25/h5-6,8-10,13H,3-4,7,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key： UQZRIVPVFPDCMI-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(NCC2C=CC(=C(C=2)OC)OC)=O)C=1

Computed Properties

• Exact Mass: 384.17975526 g/mol
• Monoisotopic Mass: 384.17975526 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.8
• Molecular Weight: 384.4

Additional information on 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea

Comprehensive Overview of 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea (CAS No. 2097927-39-2)

The compound 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea, identified by its CAS No. 2097927-39-2, is a synthetic organic molecule with a unique structural framework. This urea derivative combines a 3,4-dimethoxyphenyl moiety with a pyridin-3-yl group linked via a urea bridge, further functionalized with a 2-oxopyrrolidin-1-yl substituent. Such structural complexity suggests potential applications in pharmaceutical research, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

Recent interest in urea-based compounds has surged due to their versatility in drug design. The presence of the dimethoxyphenyl group in this molecule is noteworthy, as similar motifs are found in compounds with antioxidant and anti-inflammatory properties. Meanwhile, the 2-oxopyrrolidin-1-yl fragment is associated with nootropic and neuroprotective effects, aligning with current trends in cognitive health research. Researchers are increasingly exploring such hybrid structures to address multifactorial diseases like Alzheimer's and diabetes, making this compound a subject of growing scientific inquiry.

From a synthetic chemistry perspective, the CAS No. 2097927-39-2 compound exemplifies modern medicinal chemistry strategies. Its pyridine-urea core offers hydrogen-bonding capabilities, crucial for target binding, while the lipophilic dimethoxybenzyl group enhances membrane permeability. These features are frequently searched in academic databases, reflecting the pharmaceutical industry's focus on optimizing drug-like properties. Computational studies of similar compounds suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, though experimental data for this specific molecule remains limited.

The structural motifs in 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea correlate with several trending research areas. The pyrrolidinone component, for instance, appears in FDA-approved drugs for neurological conditions, driving interest in its mechanism of action. Additionally, the methoxy-substituted aromatic system is being investigated for its potential role in modulating protein-protein interactions, a hot topic in cancer therapeutics. Such intersections make this compound relevant to multiple drug discovery pipelines.

Analytical characterization of CAS No. 2097927-39-2 would typically involve LC-MS for purity assessment and NMR for structural confirmation. The compound's molecular weight (approximately 399.45 g/mol) and logP (predicted around 2.1) place it within the "rule of five" parameters for drug candidates, a frequent search term among medicinal chemists. Stability studies under various pH conditions would be valuable given the hydrolytically sensitive urea linkage, another area of persistent research interest.

While not yet widely commercialized, this compound's structural features align with several patent applications in the CNS (Central Nervous System) therapeutic space. The combination of electron-rich aromatics and hydrogen-bond acceptors mirrors design principles seen in recent kinase inhibitors and epigenetic modulators. Such connections to cutting-edge research areas enhance its visibility in scientific literature searches and database queries.

Future research directions for 1-[(3,4-Dimethoxyphenyl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea could include structure-activity relationship (SAR) studies to optimize its pharmacological profile. The position of methoxy groups and pyrrolidinone substitution pattern offer multiple avenues for analog synthesis, addressing common queries about scaffold modification strategies. Computational docking studies against relevant biological targets could further illuminate its potential applications.

In summary, CAS No. 2097927-39-2 represents an intriguing case study in contemporary drug discovery. Its hybrid architecture bridges several pharmacologically privileged structures, making it a valuable reference point for researchers investigating multitarget-directed ligands. As the pharmaceutical industry increasingly values polypharmacology approaches, compounds with such carefully balanced molecular features will likely remain at the forefront of innovative therapeutic development.